Cas no 1807250-10-7 (4-Chloromethyl-2-cyano-3-fluorobenzenesulfonyl chloride)

• Product Name: 4-Chloromethyl-2-cyano-3-fluorobenzenesulfonyl chloride
• CAS No: 1807250-10-7
• MF: C₈H₄Cl₂FNO₂S
• MW: 268.092262268066
• CID: 4981407
• Update Time: 2025-08-05

4-Chloromethyl-2-cyano-3-fluorobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloromethyl-2-cyano-3-fluorobenzenesulfonyl chloride

• Inchi： 1S/C8H4Cl2FNO2S/c9-3-5-1-2-7(15(10,13)14)6(4-12)8(5)11/h1-2H,3H2
• InChI Key： PTDAPTXUWLBICB-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(CCl)=C(C=1C#N)F)(=O)=O

Computed Properties

• Exact Mass: 266.9323831 g/mol
• Monoisotopic Mass: 266.9323831 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.3
• Molecular Weight: 268.09

Additional information on 4-Chloromethyl-2-cyano-3-fluorobenzenesulfonyl chloride

Comprehensive Overview of 4-Chloromethyl-2-cyano-3-fluorobenzenesulfonyl chloride (CAS No. 1807250-10-7)

4-Chloromethyl-2-cyano-3-fluorobenzenesulfonyl chloride (CAS No. 1807250-10-7) is a highly specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloromethyl group, a cyano group, and a fluorine substituent on a benzenesulfonyl chloride backbone, makes it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its applications in developing novel bioactive molecules, particularly in the context of drug discovery and crop protection.

The growing interest in fluorinated compounds and sulfonyl chlorides has propelled the demand for 4-Chloromethyl-2-cyano-3-fluorobenzenesulfonyl chloride. Fluorinated aromatic compounds, in particular, are gaining traction due to their enhanced metabolic stability and bioavailability, which are critical in modern medicinal chemistry. Searches for "fluorinated sulfonyl chloride applications" or "benzenesulfonyl chloride derivatives" often highlight this compound's relevance. Additionally, its cyano group contributes to its utility in click chemistry and bioconjugation, aligning with trends in modular synthesis and targeted drug delivery systems.

From a synthetic perspective, CAS No. 1807250-10-7 serves as a key building block for constructing complex molecules. Its reactive sulfonyl chloride moiety enables facile nucleophilic substitutions, while the chloromethyl group offers further functionalization opportunities. These properties make it invaluable for creating libraries of compounds in high-throughput screening, a technique increasingly adopted in both academic and industrial labs. Queries like "how to synthesize sulfonamide from sulfonyl chloride" or "chloromethyl group reactivity" often intersect with discussions about this compound.

Environmental and regulatory considerations also play a role in the compound's usage. While not classified as hazardous under standard guidelines, proper handling protocols are emphasized in safety data sheets (SDS). Researchers often seek information on "safe handling of benzenesulfonyl chlorides" or "storage conditions for fluorinated intermediates," reflecting the broader focus on sustainable and safe laboratory practices. The compound's stability under controlled conditions further enhances its appeal for large-scale applications.

In the context of intellectual property, 4-Chloromethyl-2-cyano-3-fluorobenzenesulfonyl chloride has been cited in several patents related to kinase inhibitors and antimicrobial agents. This aligns with the surge in demand for small-molecule therapeutics, especially in oncology and infectious disease research. Keywords such as "sulfonyl chloride in drug development" or "fluorinated aromatic intermediates patents" frequently appear in related searches, underscoring its commercial and scientific significance.

Analytical characterization of this compound typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure batch-to-batch consistency, a critical factor for reproducibility in research. Lab professionals often inquire about "HPLC methods for sulfonyl chloride analysis" or "NMR peaks for fluorinated benzenes," highlighting the technical nuances associated with its use.

Looking ahead, the demand for CAS No. 1807250-10-7 is expected to rise alongside advancements in precision medicine and green chemistry. Its compatibility with microwave-assisted synthesis and flow chemistry setups positions it as a future-proof intermediate. As the scientific community continues to explore "green synthesis of fluorinated compounds" and "scalable routes to sulfonamides," this compound will likely remain a cornerstone of innovative research.